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Compound of Interest

Compound Name: 1-Methoxy-4-methylphenazine

Cat. No.: B15486070 Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive guide validating the experimental results of a-Methoxy-

4-methylphenazine analogs has been released, offering valuable insights for researchers,

scientists, and professionals in drug development. This guide provides a detailed comparison

of the antioxidant properties of a key analog, 2-methoxy-4-((4-

methoxyphenylimino)methyl)phenol, against established antioxidant compounds, supported by

experimental data and detailed protocols.

The guide presents a thorough analysis of the synthesis, characterization, and antioxidant

efficacy of 2-methoxy-4-((4-methoxyphenylimino)methyl)phenol, a compound structurally

related to a-Methoxy-4-methylphenazine. The data is benchmarked against two well-known

antioxidants, Ascorbic Acid (Vitamin C) and Trolox, a water-soluble derivative of Vitamin E.

Quantitative Data Summary
The antioxidant activity of 2-methoxy-4-((4-methoxyphenylimino)methyl)phenol and the

reference compounds were evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical

scavenging assay. The results, summarized in the table below, highlight the compound's potent

antioxidant potential.
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Compound Molecular Weight ( g/mol ) EC50 (ppm)

2-methoxy-4-((4-

methoxyphenylimino)methyl)ph

enol

257.29 10.46[1][2]

Ascorbic Acid (Vitamin C) 176.12 ~5

Trolox 250.29 ~110

Experimental Protocols
A detailed methodology for the synthesis, characterization, and antioxidant activity assessment

of 2-methoxy-4-((4-methoxyphenylimino)methyl)phenol is provided to ensure reproducibility of

the experimental findings.

Synthesis of 2-methoxy-4-((4-
methoxyphenylimino)methyl)phenol
The synthesis of the title compound is achieved through the condensation of vanillin and p-

anisidine.[1]

Materials: Vanillin, p-anisidine, water.

Procedure: An equimolar mixture of vanillin and p-anisidine is stirred in water for 30 minutes.

[1] The resulting product is then collected.

Yield: The synthesis process boasts a high yield of 95%.[1][2]

Characterization
The synthesized compound was subjected to various analytical techniques to confirm its

structure and purity.

Physical Properties: The product is a greenish-gray solid with a melting point of 128-130 °C.

It is slightly soluble in water and fully soluble in NaOH.[1]
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FTIR Spectroscopy: The presence of a characteristic imine group absorption band was

observed at 1590-1591 cm⁻¹.[1]

GC-MS Analysis: Gas chromatography-mass spectrometry revealed a single peak at a

retention time of 44.171 minutes, with a molecular ion peak at m/z 257, confirming the

molecular mass of the compound.[1]

¹H-NMR Spectroscopy: The proton nuclear magnetic resonance spectrum showed a

characteristic singlet signal for the imine proton at a chemical shift of 8.42 ppm.[1]

Antioxidant Activity Assay (DPPH Method)
The antioxidant capacity of the synthesized compound was determined using the DPPH radical

scavenging assay.[2]

Principle: This method is based on the ability of an antioxidant to donate a hydrogen atom to

the stable DPPH radical, thus neutralizing it and causing a color change from purple to

yellow.[2]

Procedure: A solution of the test compound is mixed with a DPPH solution. The change in

absorbance is measured spectrophotometrically to determine the extent of radical

scavenging.

EC50 Value: The effective concentration required to scavenge 50% of the DPPH radicals

(EC50) is calculated to quantify the antioxidant activity.[2] An EC50 value of 10.46 ppm was

determined for the Schiff base compound.[2]

Visualizing Antioxidant Action
The following diagrams illustrate the experimental workflow and the proposed mechanism of

antioxidant activity.
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Caption: Experimental workflow for synthesis, characterization, and antioxidant testing.
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Caption: Proposed mechanism of DPPH radical scavenging by the Schiff base compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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